2-Chloro-6-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid

• IUPAC Name: 2-chloro-6-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• InChI: InChI=1S/C12H13ClFNO4/c1-12(2,3)19-11(18)15-7-5-4-6(14)8(9(7)13)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key: GCVTTYZJHSSSEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C(=C(C=C1)F)C(=O)O)Cl
• Molecular Formula: C12H13ClFNO4
• Molecular Weight: 289.69 g/mol

Description

The compound “2-Chloro-6-fluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid” is a benzoic acid derivative with a chloro group at the 2nd position, a fluoro group at the 6th position, and a carbamoyl group at the 3rd position of the benzene ring. The carbamoyl group further contains an isobutyl group.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring substituted with a chloro group, a fluoro group, and a carbamoyl group. The carbamoyl group would further be substituted with an isobutyl group.

Chemical Reactions Analysis

As a benzoic acid derivative, this compound could potentially undergo reactions typical of carboxylic acids, such as esterification or amide formation. The presence of the carbamoyl group could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make it polar and capable of forming hydrogen bonds.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.